Cas no 2090334-93-1 (2-(5-Bromopyrrolo[2,1-f][1,2,4]triazin-2-yl)ethan-1-amine)

• Product Name: 2-(5-Bromopyrrolo[2,1-f][1,2,4]triazin-2-yl)ethan-1-amine
• CAS No: 2090334-93-1
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• CID: 6628654
• PubChem ID: 97771835
• Update Time: 2024-01-08

2-(5-Bromopyrrolo[2,1-f][1,2,4]triazin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-ethanamine, 5-bromo-
• 2090334-93-1
• 2-(5-Bromopyrrolo[2,1-f][1,2,4]triazin-2-yl)ethan-1-amine

• Inchi： 1S/C8H9BrN4/c9-6-2-4-13-7(6)5-11-8(12-13)1-3-10/h2,4-5H,1,3,10H2
• InChI Key： HJYDTMKUNBEUDP-UHFFFAOYSA-N
• SMILES： N12C=CC(Br)=C1C=NC(CCN)=N2

Computed Properties

• Exact Mass: 240.00106g/mol
• Monoisotopic Mass: 240.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• pka: 8.05±0.10(Predicted)